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Compound of Interest

Compound Name:
2-(Aminomethyl)-5-

bromonaphthalene

Cat. No.: B11877408 Get Quote

Essential Safety and Handling Guide for 2-
(Aminomethyl)-5-bromonaphthalene
Disclaimer: Safety information for the specific compound 2-(Aminomethyl)-5-
bromonaphthalene is not readily available. This guide is compiled based on the Safety Data

Sheet (SDS) for a closely related isomer, 2-(Aminomethyl)-7-bromonaphthalene, and general

principles of laboratory safety for similar chemical structures. Researchers must conduct their

own risk assessment and consult with their institution's safety officer before handling this

chemical.

This document provides crucial safety protocols and logistical plans for laboratory personnel

working with 2-(Aminomethyl)-5-bromonaphthalene.

Hazard Identification and Classification
Based on its structural isomer, 2-(Aminomethyl)-7-bromonaphthalene, this compound is

anticipated to be a hazardous substance.[1]

Anticipated Hazards:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]
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Respiratory Irritation: May cause respiratory irritation.[1]

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[2][3]

GHS Hazard Statements (based on isomer):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
Quantitative data for 2-(Aminomethyl)-5-bromonaphthalene is not available. The table below

presents data for structurally similar compounds to provide an estimation.

Property Value (Compound) Source

Molecular Weight
~222.08 g/mol (Isomer: 2-

Amino-6-bromonaphthalene)
[3]

Boiling Point

305.8 ± 27.0 °C (Predicted for

2-(aminomethyl)-5-

bromophenol)

[4]

Density

1.628 ± 0.06 g/cm³ (Predicted

for 2-(aminomethyl)-5-

bromophenol)

[4]

Storage Temperature
2–8 °C, under inert gas (e.g.,

Nitrogen or Argon)
[4][5]

Operational Plan: Step-by-Step Handling
Procedures
Step 1: Receiving and Storage
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Inspect: Upon receipt, visually inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[6] The container should be kept tightly closed.[2][7][8] For long-

term stability, storage at 2-8°C under an inert atmosphere is recommended.[4][5] Store in a

locked cabinet or area accessible only to authorized personnel.[1][8]

Step 2: Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling this compound.

PPE Category Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for tears or holes before

use.[9][10]

To prevent skin contact and

absorption.[2][9]

Eye/Face Protection

Tightly fitting safety goggles or

a face shield conforming to

EN166 (EU) or NIOSH (US)

standards.[8]

To protect eyes from splashes

and dust.[2][8]

Skin/Body Protection

A laboratory coat is mandatory.

For tasks with a higher risk of

splashing, wear chemical-

resistant aprons or suits.[8]

To protect skin and clothing

from contamination.[2]

Respiratory Protection

Use only in a well-ventilated

area or a chemical fume hood.

[2][8] If exposure limits may be

exceeded, use a

NIOSH/MSHA approved

respirator.[2][6]

To prevent inhalation of dust or

vapors.[1]
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Below is a workflow for the selection and use of Personal Protective Equipment.

Diagram 1: PPE Workflow for Handling Bromonaphthalene Compounds
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Diagram 1: PPE Workflow for Handling Bromonaphthalene Compounds

Step 3: Handling and Use
Ventilation: All work must be conducted inside a certified chemical fume hood to ensure

adequate ventilation.[2][7][9]

Avoidance: Avoid contact with skin, eyes, and clothing.[7][9] Do not breathe dust or vapors.

[1][2][8]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[2][9] Do not eat, drink, or smoke in the laboratory.[2][8][9]

Transfer: When transferring the solid, use spark-proof tools and minimize dust generation.

[11]

Contamination: Contaminated work clothing should not be allowed out of the workplace and

must be decontaminated or disposed of as hazardous waste.[12]

Step 4: Disposal Plan
Waste Collection: Dispose of contents and containers in accordance with local, regional, and

national regulations.[8] Collect waste in suitable, closed, and clearly labeled containers.[2][9]

Environmental Precaution: Do not allow the material to be released into the environment,

including surface water or sanitary sewer systems.[7][9]

Decontamination: Decontaminate all equipment and work surfaces after use. Wash

contaminated clothing before reuse.[1][8]

Contingency and Emergency Plan
Ensure eyewash stations and safety showers are located close to the workstation.[2][6]

Accidental Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][7][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[2][7] If skin

irritation persists, seek medical attention.[2][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][7]

Remove contact lenses if present and easy to

do. Continue rinsing.[9] Seek immediate medical

attention.[12]

Ingestion

Do NOT induce vomiting.[12] Clean the mouth

with water and drink plenty of water afterward.

[9] Call a physician or poison control center

immediately.[7]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (use fume hood if the spill is contained).

Contain: Wearing full PPE, contain the spill. For solid spills, sweep up the material and place

it into a suitable container for disposal, avoiding dust formation.[2] For liquid spills, soak up

with an inert absorbent material.[7][9]

Clean: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials as hazardous waste.[8]

The logical relationship for responding to an emergency is outlined below.
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Diagram 2: Emergency Response Logic
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Diagram 2: Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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